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Compound of Interest

Compound Name: Cumylamine

Cat. No.: B032423

Introduction

Cumylamine (CAS: 585-32-0), also known as a,a-Dimethylbenzylamine or 2-Phenylpropan-2-
amine, is an organic compound with the molecular formula COH13N.[1][2] It appears as a
colorless to light yellow liquid with a characteristic strong, ammonia-like odor.[1] Due to its
chemical structure, cumylamine serves as a valuable intermediate and reactant in organic
synthesis, including the preparation of pharmaceuticals like anti-malarial drugs and HCV
inhibitors.[1][3] This guide provides a comprehensive overview of the safety data, handling
procedures, and emergency responses for cumylamine, intended for researchers, chemists,
and professionals in drug development and other scientific fields.

Physical and Chemical Properties

Proper handling and storage protocols are directly influenced by the physical and chemical
properties of a substance. The key quantitative data for cumylamine are summarized below.
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Property Value Source(s)
Molecular Weight 135.21 g/mol [4]

Boiling Point 197 °C [4]

Flash Point 84 °C [4]
Specific Gravity 0.94 (at 20°C/20°C) [4]
Refractive Index 1.52 [4]

Water Solubility Insoluble [5]

pKa 9.36 + 0.10 (Predicted) [1][5]
Appearance Colorless to light orange/yellow )

clear liquid

Toxicological Profile and Hazard Classification

Cumylamine is classified as a hazardous substance with significant acute and chronic risks.

The GHS (Globally Harmonized System) classification highlights its primary dangers.

Hazard
. GHS Category Hazard Statement Source(s)
Classification
. H301: Toxic if
Acute Toxicity, Oral Category 3 [51[6]
swallowed
Skin H315: Causes skin
: i Category 2 N [7]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2A o [7]
Damage/Irritation eye irritation
. H227: Combustible
Flammability Category 4 o [7]
liquid
) H412: Harmful to
Aquatic Hazard o ]
Category 3 aquatic life with long [1]

(Chronic)

lasting effects
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The signal word associated with these classifications is "Danger".[1][5][6] Ingestion of
cumylamine is a primary concern due to its acute oral toxicity.[1][6] Direct contact can lead to
significant skin and eye irritation.[7] Furthermore, its classification as a combustible liquid
requires precautions against heat and ignition sources.[7] Spills and improper disposal pose a
risk to aquatic environments.[1]

Hazard Control and Safe Handling

A multi-layered approach involving engineering controls, administrative procedures, and
personal protective equipment (PPE) is essential for safely handling cumylamine.

Engineering Controls:

» Ventilation: All work with cumylamine should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood to prevent the buildup of vapors.[7][8]

o Safety Equipment: Safety showers and eyewash stations must be readily accessible in any
area where cumylamine is handled.[7]

Administrative Controls:
» Risk Assessment: Prior to use, a thorough risk assessment should be performed.

o Training: All personnel must be trained on the specific hazards of cumylamine, safe
handling procedures, and emergency protocols.

e Hygiene: Do not eat, drink, or smoke in areas where cumylamine is used.[1][9] Wash hands
thoroughly after handling.[4][7]

Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical splash goggles and, if there is a significant splash
risk, a face shield.[7][8]

o Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[10] Gloves should be
inspected before use and replaced immediately if contaminated or damaged.
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» Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent
skin contact.[8]

The logical flow for safely handling this chemical is depicted in the following workflow diagram.

Click to download full resolution via product page

Workflow for the safe handling of Cumylamine.

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an exposure. The following diagram
outlines the decision-making process for first aid.
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Exposure Event Occurs

Identify Route of Exposure

14 X

3 X
( Skin Contact J ( Eye Contact J ( Inhalation J ( Ingestion 1

= > X —
Immediately remove contaminated clothing. Rinse cautiously with water for several minutes. Move person to fresh air.
Wash skin with plenty of soap and water. Remove contact lenses if present and easy to do. Keep at rest in a position comfortable for breathing.
Seek medical attention if irritation persists. Continue rinsing. Seek immediate medical attention. Seek medical attention if feeling unwell.

Rinse mouth. Do NOT induce vomiting.
Call a POISON CENTER or doctor immediately.

Provide SDS to Medical Professionals

Click to download full resolution via product page
First aid response pathway for Cumylamine exposure.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish a fire.[7]
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» Specific Hazards: Cumylamine is a combustible liquid.[7] Containers may explode when
heated, and its vapors can form explosive mixtures with air.[8] Firefighters should wear full
protective gear and self-contained breathing apparatus (SCBA).

Storage and Disposal

Storage:

Store in a tightly closed container in a cool, dark, and well-ventilated area.[5][7]

It is recommended to store under an inert atmosphere as the material is air-sensitive.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[7]

Store locked up and away from incompatible materials such as strong oxidizing agents and
acids.[1][8]

Disposal:

¢ Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.[7] Waste should be handled by a licensed professional waste
disposal service.

Note on Experimental Protocols

The quantitative data presented in this guide are derived from Safety Data Sheets provided by
chemical suppliers. These documents typically summarize the results of standardized testing
without detailing the specific experimental protocols used. The generation of such data
generally follows internationally recognized guidelines, such as those established by the
Organisation for Economic Co-operation and Development (OECD) for testing chemicals for
properties like acute toxicity (e.g., OECD Guideline 423), skin irritation (e.g., OECD Guideline
404), and eye irritation (e.g., OECD Guideline 405). For detailed methodologies, researchers
should refer directly to these standardized protocols.

Conclusion

Cumylamine is a valuable chemical intermediate that poses significant health and safety risks,
including acute oral toxicity, skin and eye irritation, and combustibility. Strict adherence to
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safety protocols, including the use of appropriate engineering controls and personal protective
equipment, is mandatory. All personnel must be thoroughly familiar with the information in the
Safety Data Sheet and be prepared to implement emergency first aid procedures correctly.
Proper storage and disposal are crucial to mitigate risks to both personnel and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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